Cas no 1361894-03-2 (Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetate)

• Product Name: Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetate
• CAS No: 1361894-03-2
• MF: C₁₂H₁₆F₂N₂O₃
• MW: 274.263850212097
• CID: 4798371
• Update Time: 2025-06-09

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetate

• Inchi： 1S/C12H16F2N2O3/c1-3-19-10(17)5-7-4-9(18-2)16-11(12(13)14)8(7)6-15/h4,12H,3,5-6,15H2,1-2H3
• InChI Key： KQTUMHPIPPNSJG-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C=C(N=1)OC)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 292
• XLogP3: 0.8
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetate

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetate (CAS No. 1361894-03-2): A Comprehensive Overview

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetate (CAS No. 1361894-03-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, holds promise for various applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of multiple functional groups, including an amine, a difluoromethyl group, and a methoxy group, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The< strong>Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetate molecule exhibits a pyridine core, which is a common structural motif in many bioactive molecules. Pyridine derivatives are widely recognized for their pharmacological properties and have been extensively explored in the development of drugs targeting various diseases. The specific arrangement of substituents on the pyridine ring in this compound contributes to its unique chemical and biological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of< strong>Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetate. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable candidate for further investigation in drug discovery programs. For instance, the amine group can serve as a hydrogen bond acceptor or donor, enhancing interactions with biological targets. The difluoromethyl group is known to improve metabolic stability and binding affinity, while the methoxy group can modulate electronic properties and lipophilicity.

In the realm of medicinal chemistry, the synthesis of< strong>Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetate has been optimized to achieve high yields and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of this compound efficiently. These techniques not only enhance synthetic efficiency but also allow for the introduction of additional functional groups or modifications at specific positions within the molecule.

The< strong>Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetate molecule has also been studied for its potential role in developing treatments for neurological disorders. Pyridine-based compounds have shown promise in modulating neurotransmitter systems, which are crucial for cognitive functions and mood regulation. Preliminary pharmacological studies indicate that this compound may interact with specific neurotransmitter receptors or enzymes involved in neural signaling pathways. Further research is needed to elucidate its exact mechanism of action and therapeutic potential.

Another area of interest is the application of< strong>Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetate in anti-inflammatory drug development. Inflammation is a key pathological process underlying many chronic diseases, including arthritis and autoimmune disorders. The unique structural features of this compound suggest that it may interfere with inflammatory signaling pathways by modulating key enzymes or cytokines involved in inflammation. This has opened up new avenues for exploring novel anti-inflammatory therapies.

The< strong>Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetate molecule also exhibits interesting photophysical properties, which make it a candidate for applications in photochemical research and development of photoactive materials. The presence of electron-withdrawing groups such as the difluoromethyl moiety can influence electronic transitions and excited state behavior, making this compound suitable for studying energy transfer processes or designing light-responsive systems.

In conclusion, Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-4-acetate (CAS No. 1361894-03-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its complex structure, diverse functional groups, and promising biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications and therapeutic benefits, this compound is poised to play a crucial role in advancing our understanding of medicinal chemistry and developing innovative treatments for various diseases.